Cas no 773087-20-0 (2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane)

• Product Name: 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane
• CAS No: 773087-20-0
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5079731
• Update Time: 2025-10-30

2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane
• 2-(2,3-Difluoro-6-methoxyphenyl)-1,3-dioxolane

• Inchi： 1S/C10H10F2O3/c1-13-7-3-2-6(11)9(12)8(7)10-14-4-5-15-10/h2-3,10H,4-5H2,1H3
• InChI Key： UOAXGXXQBHXLTM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C1OCCO1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.5
• Topological Polar Surface Area: 27.7

Additional information on 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane

Professional Introduction to Compound with CAS No. 773087-20-0 and Product Name: 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane

Compound with the CAS number 773087-20-0 and the product name 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of difluoro and methoxy substituents in the aromatic ring, combined with the dioxolane ring system, imparts distinct reactivity and binding capabilities that make it a promising candidate for further exploration.

The 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane molecule is particularly intriguing because of its ability to interact with biological targets in novel ways. The difluoro group enhances the electronic properties of the aromatic system, influencing both its solubility and metabolic stability. This feature is crucial in drug design, as it can improve pharmacokinetic profiles by reducing rapid degradation or excretion. Additionally, the methoxy group serves as a hydrophilic anchor, facilitating interactions with polar regions of biological molecules. These structural elements collectively contribute to the compound's versatility in binding to various receptors and enzymes.

Recent research has highlighted the potential of 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane in addressing complex biological pathways. Studies have demonstrated its efficacy in modulating enzymes involved in inflammatory responses and metabolic disorders. The compound's ability to selectively inhibit certain enzymatic activities without affecting others makes it a valuable tool for developing targeted therapies. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in pain and inflammation regulation. This aligns with ongoing efforts to discover new anti-inflammatory agents that offer improved efficacy and reduced side effects compared to traditional NSAIDs.

The dioxolane ring system in this compound is another critical feature that contributes to its unique chemical behavior. Dioxolanes are known for their stability and ability to participate in various organic transformations, making them useful intermediates in synthetic chemistry. In this context, the dioxolane moiety can serve as a scaffold for further derivatization, allowing chemists to tailor the compound's properties for specific applications. For example, functional groups can be introduced at different positions on the dioxolane ring to enhance binding affinity or metabolic clearance. Such modifications are essential for optimizing drug candidates for clinical use.

Advances in computational chemistry have further accelerated the exploration of 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane's potential. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These simulations have revealed insights into its binding mode and provided guidance for structure-activity relationship (SAR) studies. By leveraging computational tools, scientists can rapidly screen thousands of derivatives virtual before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the environmental impact associated with traditional high-throughput screening methods.

The pharmaceutical industry has been particularly interested in compounds featuring both difluoro and methoxy substituents due to their proven track record in enhancing drug-like properties. Many successful drugs on the market incorporate these groups into their structures because they improve bioavailability and reduce toxicity. For example, fluoroquinolone antibiotics rely on fluorine atoms to enhance their antibacterial activity, while methoxy-substituted molecules often exhibit better oral bioavailability. The combination of these features in 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane suggests that it may possess similar advantages when developed into a therapeutic agent.

Current research is also exploring the role of this compound in oncology applications. Preliminary studies indicate that it may disrupt signaling pathways involved in cancer cell proliferation and survival. By targeting specific molecular mechanisms that drive tumor growth, 2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane could serve as a lead compound for developing novel anticancer drugs. Furthermore, its structural features may allow it to overcome resistance mechanisms associated with existing therapies by interacting with different binding sites on cancer-related proteins.

In conclusion,2-(2,3-Difluoro-6-methoxy-phenyl)-1,3-dioxolane represents a promising candidate for further investigation in medicinal chemistry and drug development. Its unique structural features—comprising the difluoro, methoxy, and dioxolane moieties—endow it with distinct chemical properties that make it well-suited for modulating biological pathways relevant to inflammation,metabolic disorders, and cancer. As research continues to uncover new applications for this compound,it is likely that additional derivatives will be developed to enhance its therapeutic potential further.